Cas no 5397-58-0 (5,12[1',2']-Benzenonaphthacene, 5,5a,6,11,11a,12-hexahydro-)

• Product Name: 5,12[1',2']-Benzenonaphthacene, 5,5a,6,11,11a,12-hexahydro-
• CAS No: 5397-58-0
• MF: C₂₄H₂₀
• MW: 308.415606498718
• CID: 386998
• Update Time: 2024-01-29

5,12[1',2']-Benzenonaphthacene, 5,5a,6,11,11a,12-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 5,12[1',2']-Benzenonaphthacene, 5,5a,6,11,11a,12-hexahydro-
• 5,5'-(Ethylenebis(oxy-4,1-phenylenecarbonylimino(5-methyl-2-sulpho-4,1-phenylene)azo))bis(6-((2,6-dimethylphenyl)amino)-4-hydroxynaphthalene-2-sulphonic) acid
• 5,5'-{ethylenebis[oxy-4,1-phenylenecarbonylimino(5-methyl-2-sulfo-4,1-phenylene)azo]}bis{6-[(2,6-dimethylphenyl)amino]-4-hydroxynaphthalene-2-sulfonic} acid
• 5,5a,6,11,11a,12-hexahydro-5,12-o-benzeno-naphthacene

• Inchi： 1S/C24H20/c1-2-8-16-14-22-21(13-15(16)7-1)23-17-9-3-5-11-19(17)24(22)20-12-6-4-10-18(20)23/h1-12,21-24H,13-14H2
• InChI Key： YGQJKXWPJHZTQU-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC=C3C(C3=CC=CC=C13)C1CC3C=CC=CC=3CC21

Computed Properties

• Exact Mass: 263.15223
• Monoisotopic Mass: 308.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.166
• Melting Point: 189-190 °C(Solv: benzene (71-43-2); hexane (110-54-3); methanol (67-56-1))
• Boiling Point: 472.6°Cat760mmHg
• Flash Point: 235.3°C
• Refractive Index: 1.511
• PSA: 55.4
• LogP: 5.30860